Cas no 264906-66-3 (Cholestan-2-one, 3-[2-(phenylmethoxy)phenyl]-, (3a,5a)-)

• Product name: Cholestan-2-one, 3-[2-(phenylmethoxy)phenyl]-, (3a,5a)-
• CAS No: 264906-66-3
• MF: C₄₀H₅₆O₂
• MW: 568.871452331543
• CID: 3925361

Cholestan-2-one, 3-[2-(phenylmethoxy)phenyl]-, (3a,5a)- Chemical and Physical Properties

Names and Identifiers

• Cholestan-2-one, 3-[2-(phenylmethoxy)phenyl]-, (3a,5a)-
• Cholestan-2-one, 3-[2-(phenylmethoxy)phenyl]-, (3α,5α)- (9CI)

• Inchi： 1S/C40H56O2/c1-27(2)12-11-13-28(3)34-20-21-35-32-19-18-30-24-33(37(41)25-40(30,5)36(32)22-23-39(34,35)4)31-16-9-10-17-38(31)42-26-29-14-7-6-8-15-29/h6-10,14-17,27-28,30,32-36H,11-13,18-26H2,1-5H3/t28-,30+,32+,33-,34-,35+,36+,39-,40+/m1/s1
• InChI Key： GXMMVPZHQKLDDG-VFAQKKFQSA-N
• SMILES： [C@H]1(C2=CC=CC=C2OCC2=CC=CC=C2)C[C@@]2([H])[C@](C)(CC1=O)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(C)C)CC3)CC2

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 646.3±48.0 °C(Predicted)